Methyl 2-[4-bromo-5-(4-methylphenyl)-3-oxofuran-2-ylidene]acetate

• Molecular Formula: C14H11BrO4
• Molecular Weight: 323.14 g/mol
• IUPAC Name: methyl 2-[4-bromo-5-(4-methylphenyl)-3-oxofuran-2-ylidene]acetate
• InChI: InChI=1S/C14H11BrO4/c1-8-3-5-9(6-4-8)14-12(15)13(17)10(19-14)7-11(16)18-2/h3-7H,1-2H3
• InChI Key: YEHCCHHJNAZARK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=C(C(=O)C(=CC(=O)OC)O2)Br

Description

WAY-312090, also known as Acetic acid, 2-[4-bromo-5-(4-methylphenyl)-3-oxo-2(3H)-furanylidene]-, methyl ester, is a chemical compound with the molecular formula C14H11BrO4 and a molecular weight of 323.14 g/mol . This compound is primarily used in scientific research and has various applications in chemistry, biology, and medicine.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of WAY-312090 involves the reaction of 4-bromo-5-(4-methylphenyl)-3-oxo-2(3H)-furanone with methyl acetate under specific conditions. The reaction typically requires a catalyst and is carried out at elevated temperatures to ensure complete conversion of the reactants to the desired product .

Industrial Production Methods

Industrial production of WAY-312090 follows similar synthetic routes but on a larger scale. The process involves the use of high-purity reagents and advanced equipment to ensure the consistency and quality of the final product. The reaction conditions are optimized to maximize yield and minimize impurities .

Chemical Reactions Analysis

Types of Reactions

WAY-312090 undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form different products depending on the oxidizing agent used.

Reduction: Reduction reactions can convert WAY-312090 into its corresponding alcohol or other reduced forms.

Substitution: The bromine atom in the compound can be substituted with other functional groups using appropriate reagents.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are used.

Substitution: Reagents like sodium iodide in acetone or other nucleophiles can be used for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can yield carboxylic acids, while reduction can produce alcohols .

Scientific Research Applications

WAY-312090 has a wide range of applications in scientific research:

Chemistry: It is used as a reagent in various organic synthesis reactions.

Biology: The compound is studied for its potential effects on biological systems, including its interaction with enzymes and receptors.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a drug candidate for various diseases.

Industry: WAY-312090 is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of WAY-312090 involves its interaction with specific molecular targets in biological systems. The compound binds to certain receptors or enzymes, modulating their activity and leading to various physiological effects. The exact pathways and targets involved are still under investigation, but preliminary studies suggest that it may influence signaling pathways related to inflammation and cell proliferation .

Comparison with Similar Compounds

WAY-312090 is unique compared to other similar compounds due to its specific chemical structure and properties. Similar compounds include:

WAY-151693: Another compound with similar applications but different molecular targets.

Acetylsalicylic acid (Aspirin): Shares some anti-inflammatory properties but has a different mechanism of action.

WAY-312090 stands out due to its specific interactions with biological targets and its potential for use in various scientific research fields .